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Compound of Interest

Compound Name:

Cat. No.: B1585395

1,8-Diiodooctane

L  Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the use of 1,8-

Diiodooctane, including detailed operational and disposal plans.

~hemical Identifi | Physical :

Property

Value

Chemical Name

1,8-Diiodooctane

CAS Number 24772-63-2

Molecular Formula C8H1612

Molecular Weight 366.02 g/mol

Appearance Beige to clear slightly brown liquid
Boiling Point 167-169 °C at 6 mmHg

Melting Point 16-21 °C

Density 1.84 g/mL at 25 °C

Flash Point >110 °C

Solubility Miscible with methanol

Sensitivity Light sensitive
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Hazard Identification and Personal Protective
Equipment (PPE)

There are some discrepancies across safety data sheets regarding the hazard classification of
1,8-Diiodooctane. While some sources do not classify it as hazardous under OSHA 2012
standards, others indicate that it may cause skin and eye irritation and can be harmful to
aquatic life with long-lasting effects.[1][2][3] Given these inconsistencies, a cautious approach
is recommended, and the following personal protective equipment should be considered
mandatory when handling this substance.

PPE Category Recommended Equipment  Specifications

Goggles should provide a

] complete seal around the
] Chemical safety goggles and a )
Eye and Face Protection ) eyes. A face shield should be
face shield ] )
worn when there is a risk of

splashing.

Nitrile rubber gloves are a
Hand Protection Chemical-resistant gloves suitable choice. Always inspect

gloves for integrity before use.

A long-sleeved lab coat is
. essential to protect skin and
Body Protection Laboratory coat ) )
clothing from potential

splashes.

] If working in a poorly ventilated
Not generally required under o
) ) ) area or if mists are generated,
Respiratory Protection normal use with adequate )
o a NIOSH-approved respirator
ventilation
may be necessary.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood.
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Ensure that an eyewash station and safety shower are readily accessible.
Before starting, review the Safety Data Sheet (SDS) for 1,8-Diiodooctane.

Since this chemical is light-sensitive, use amber-colored glassware or wrap containers with
aluminum foil to protect the contents from light.[4]

. Donning Personal Protective Equipment (PPE):
Put on a lab coat, ensuring it is fully buttoned.
Wear chemical safety goggles.
Don nitrile gloves, ensuring they are free of tears or holes.
. Handling and Dispensing:
Keep the container of 1,8-Diiodooctane tightly closed when not in use.
When transferring the liquid, do so carefully to avoid splashing.

Use appropriate tools, such as a pipette with a bulb or a graduated cylinder, for accurate and
safe measurement.

Avoid direct contact with skin and eyes.
. Post-Handling Procedures:

After use, securely close the container and store it in a cool, dry, and well-ventilated area,
protected from light.

Wipe down the work area with an appropriate solvent and then decontaminate with soap and
water.

Properly remove and dispose of gloves.

Wash hands thoroughly with soap and water after completing the work.
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Emergency Procedures

Emergency Situation

First Aid and Response Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes. Seek medical attention if irritation

develops.

Move the person to fresh air. If not breathing,

Inhalation _ o o _ _
give artificial respiration. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion . _ . _
water. Seek immediate medical attention.
For small spills, absorb with an inert material
(e.g., sand, vermiculite) and place in a suitable
Spill container for disposal. For larger spills,

evacuate the area and contact environmental

health and safety personnel.

Disposal Plan

1. Waste Segregation:

» 1,8-Diiodooctane is a halogenated organic compound.[1]

» All waste containing this chemical, including contaminated materials like gloves and

absorbent pads, must be collected in a designated, properly labeled hazardous waste

container for halogenated organic waste.[5][6]

¢ Do not mix halogenated waste with non-halogenated waste, as this can complicate and

increase the cost of disposal.[6]

2. Container Management:
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Use a chemically resistant container with a secure lid for waste collection.

The container must be clearly labeled as "Hazardous Waste" and list the contents, including
"1,8-Diiodooctane.”

Keep the waste container closed except when adding waste.

w

. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety office or a licensed hazardous waste disposal company.

Workflow for Handling 1,8-Diiodooctane
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Workflow for Handling 1,8-Diiodooctane
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 1,8-
Diiodooctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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